Cas no 99361-84-9 (4-(4-Nitrophenyl)pyrimidin-2-amine)

• Product Name: 4-(4-Nitrophenyl)pyrimidin-2-amine
• CAS No: 99361-84-9
• MF: C₁₀H₈N₄O₂
• MW: 216.19612121582
• MDL: MFCD01940444
• CID: 1029567
• PubChem ID: 2824420
• Update Time: 2025-11-02

4-(4-Nitrophenyl)pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-Nitrophenyl)pyrimidin-2-amine
• 4-(4-Nitrophenyl)-2-pyrimidinamine
• 99361-84-9
• SCHEMBL4526945
• ZDA36184
• MFCD01940444
• AC-33859
• NCGC00323426-01
• AKOS002659329
• EN300-36617
• Z367654542
• J-513564
• CS-0199839
• 6Y-0848
• 2-AMINO-4-(4-NITROPHENYL)PYRIMIDINE
• DTXSID90384982
• CCG-49658
• SB58196
• A19374
• 2-amino-4-( p-nitrophenyl)pyrimidine
• SR-01000639102-1
• AB01318590-02
• STK790240
• 2-Pyrimidinamine, 4-(4-nitrophenyl)-
• DB-339741

• MDL： MFCD01940444
• Inchi： 1S/C10H8N4O2/c11-10-12-6-5-9(13-10)7-1-3-8(4-2-7)14(15)16/h1-6H,(H2,11,12,13)
• InChI Key： CEFMGOCCUMHYKX-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C1C=CN=C(N)N=1)=O

Computed Properties

• Exact Mass: 216.06472551g/mol
• Monoisotopic Mass: 216.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Density: 1.4±0.1 g/cm3
• Boiling Point: 488.5±37.0 °C at 760 mmHg
• Flash Point: 249.2±26.5 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(4-Nitrophenyl)pyrimidin-2-amine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Room temperature

Additional information on 4-(4-Nitrophenyl)pyrimidin-2-amine

Comprehensive Guide to 4-(4-Nitrophenyl)pyrimidin-2-amine (CAS No. 99361-84-9): Properties, Applications, and Research Insights

4-(4-Nitrophenyl)pyrimidin-2-amine (CAS No. 99361-84-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This nitrophenyl-substituted pyrimidine derivative exhibits unique electronic properties due to its conjugated system, making it valuable for various applications. The compound's molecular structure features a pyrimidine ring with an amine group at position 2 and a 4-nitrophenyl moiety at position 4, creating an interesting platform for further chemical modifications.

Recent studies highlight the growing importance of 4-(4-Nitrophenyl)pyrimidin-2-amine in drug discovery programs. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, with several analogs showing promising activity against various disease targets. The electron-withdrawing nitro group enhances the compound's ability to participate in hydrogen bonding interactions, a crucial feature for biological activity. Many scientists are searching for "pyrimidine-based drug candidates" and "nitrophenyl compounds in medicinal chemistry," reflecting the current industry focus on this chemical class.

The synthesis of 99361-84-9 typically involves condensation reactions between appropriately substituted pyrimidine precursors and nitrobenzene derivatives. Advanced purification techniques like column chromatography or recrystallization are often employed to obtain high-purity material suitable for research applications. Analytical characterization commonly includes NMR spectroscopy, mass spectrometry, and HPLC analysis to verify the compound's identity and purity. These quality control measures are essential for researchers investigating "how to characterize nitrophenyl compounds" or "analytical methods for heterocyclic amines."

In materials science, 4-(4-Nitrophenyl)pyrimidin-2-amine serves as a building block for organic electronic materials. Its conjugated system and electron-deficient character make it suitable for developing nonlinear optical materials and organic semiconductors. The compound's ability to form stable thin films has prompted investigations into its use in OLED devices and molecular sensors. These applications align with current searches for "organic materials for optoelectronics" and "nitroaromatic compounds in device fabrication," reflecting industry trends toward sustainable electronic components.

The safety profile of 4-(4-Nitrophenyl)pyrimidin-2-amine requires careful handling according to standard laboratory protocols. While not classified as highly hazardous, proper personal protective equipment should be worn when working with this compound. Researchers often search for "safety data for pyrimidine derivatives" and "handling nitrophenyl compounds," emphasizing the importance of safety information in scientific literature. Storage recommendations typically include keeping the material in a cool, dry place protected from light to maintain stability.

Market availability of CAS 99361-84-9 varies depending on regional suppliers and current demand from research institutions. The compound is generally offered in small quantities suitable for laboratory use, with purity grades ranging from 95% to 99%. Pricing trends reflect the growing interest in functionalized pyrimidines, with many suppliers listing this compound under categories like "pharmaceutical intermediates" or "heterocyclic building blocks." These market dynamics respond to searches for "where to buy nitrophenyl pyrimidines" and "price trends for research chemicals."

Future research directions for 4-(4-Nitrophenyl)pyrimidin-2-amine include exploring its potential in catalysis and supramolecular chemistry. The compound's ability to coordinate with metal ions and participate in molecular recognition processes makes it interesting for developing new synthetic methodologies. Additionally, its photophysical properties warrant further investigation for applications in fluorescence-based sensing and imaging probes. These potential uses address common queries about "emerging applications of nitroaromatics" and "pyrimidine derivatives in chemical biology."

Environmental considerations for 4-(4-Nitrophenyl)pyrimidin-2-amine focus on proper disposal methods and biodegradability studies. While specific ecotoxicity data may be limited for this particular compound, general guidelines for nitroaromatic compounds suggest implementing appropriate waste management practices. Researchers frequently search for "environmental fate of pyrimidine derivatives" and "green chemistry approaches for nitro compounds," indicating growing awareness of sustainable practices in chemical research.

In conclusion, 4-(4-Nitrophenyl)pyrimidin-2-amine (CAS No. 99361-84-9) represents a versatile compound with significant potential across multiple scientific disciplines. Its unique structural features and adaptable chemistry continue to inspire new research directions in both pharmaceutical development and advanced materials. As interest grows in nitrogen-containing heterocycles and functionalized aromatics, this compound will likely remain an important subject of investigation, addressing numerous scientific queries about "pyrimidine chemistry applications" and "nitrophenyl compound properties."